trans-Benzyl 5-amino-2-methylpiperidine-1-carboxylate hydrochloride

• IUPAC Name: benzyl (2S,5S)-5-amino-2-methylpiperidine-1-carboxylate;hydrochloride
• InChI: InChI=1S/C14H20N2O2.ClH/c1-11-7-8-13(15)9-16(11)14(17)18-10-12-5-3-2-4-6-12;/h2-6,11,13H,7-10,15H2,1H3;1H/t11-,13-;/m0./s1
• InChI Key: QDXRLZBFPKVDHC-JZKFLRDJSA-N
• Canonical SMILES: CC1CCC(CN1C(=O)OCC2=CC=CC=C2)N.Cl
• Isomeric SMILES: C[C@H]1CC[C@@H](CN1C(=O)OCC2=CC=CC=C2)N.Cl
• Molecular Formula: C14H21ClN2O2
• Molecular Weight: 284.78 g/mol

Description

Trans-Benzyl 5-amino-2-methylpiperidine-1-carboxylate hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments. In

Scientific Research Applications

Carcinogen Biomarkers and Environmental Exposure

Research on human urinary carcinogen metabolites focuses on methods to obtain information about tobacco and cancer. Studies involve quantifying metabolites of various carcinogens in the urine of smokers or those exposed to environmental tobacco smoke. These biomarkers are critical for studies on tobacco and human cancer, particularly concerning new tobacco products and strategies for harm reduction. This suggests a potential application in developing assays for detecting carcinogen exposure from specific compounds, including those structurally related to "trans-Benzyl 5-amino-2-methylpiperidine-1-carboxylate hydrochloride" (Hecht, 2002).

Novel Antineoplastic Agents

The development of novel antineoplastic agents, such as 1-[4-(2-aminoethoxy)phenylcarbonyl]-3,5-bis-(benzylidene)-4-piperidones, demonstrates the interest in compounds with potent cytotoxic properties for cancer treatment. These compounds have shown tumor-selective toxicity and the ability to act as modulators of multi-drug resistance, suggesting a potential area of application for "trans-Benzyl 5-amino-2-methylpiperidine-1-carboxylate hydrochloride" in the development of cancer therapies (Hossain et al., 2020).

Drug Delivery Systems

The chemical modification of biopolymers, such as xylan, into ethers and esters with specific properties indicates a research area focusing on novel drug delivery systems. The synthesis of xylan esters and their potential to form nanoparticles for drug delivery applications could provide a framework for exploring "trans-Benzyl 5-amino-2-methylpiperidine-1-carboxylate hydrochloride" in similar applications, particularly in enhancing drug solubility or targeting (Petzold-Welcke et al., 2014).

Behavioral Pharmacology

Investigations into the behavioral pharmacology of compounds, such as AR-A000002, a selective 5-HT1B antagonist, demonstrate the application potential in studying the anxiolytic and antidepressant effects of novel chemical entities. This research domain could be relevant for "trans-Benzyl 5-amino-2-methylpiperidine-1-carboxylate hydrochloride" if it exhibits affinity to neurological targets (Hudzik et al., 2003).